![molecular formula C23H25N3O3S2 B4642085 4-{[(3-allyl-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)thio]methyl}-N-(2-hydroxyethyl)benzamide](/img/structure/B4642085.png)
4-{[(3-allyl-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)thio]methyl}-N-(2-hydroxyethyl)benzamide
Description
The molecule belongs to a class of compounds featuring a benzothienopyrimidin core, a structure of interest due to its potential pharmacological activities and chemical properties. This class of molecules is often explored for their potential in drug discovery and material science.
Synthesis Analysis
The synthesis of related benzothienopyrimidin derivatives typically involves multi-step synthetic routes, starting from acylamino precursors or through cyclization reactions of suitable precursors. For instance, one-step synthesis methods for thienopyrimidinones involve catalytic reactions combining ketones, ethyl cyanoacetate, elemental sulfur, and formamide, highlighting the efficiency and green chemistry approaches in synthesizing such frameworks (Shi et al., 2018).
Molecular Structure Analysis
The molecular structure of benzothienopyrimidin derivatives is characterized by the presence of fused benzothiophene and pyrimidin rings, which contribute to the compound's chemical and physical properties. X-ray crystallography and NMR spectroscopy are common techniques used to elucidate the structure of such molecules, providing insights into their conformation, electronic distribution, and potential interaction sites for binding with biological targets or reactive sites for further chemical modifications.
Chemical Reactions and Properties
Benzothienopyrimidin derivatives undergo various chemical reactions, including electrophilic substitution, nucleophilic addition, and cyclization reactions, depending on the functional groups present on the core structure. These reactions are essential for modifying the molecule to enhance its properties or for attaching various substituents for specific applications.
Physical Properties Analysis
The physical properties of such compounds, including solubility, melting point, and crystallinity, are influenced by the molecular structure and the nature of substituents attached to the core benzothienopyrimidin ring. These properties are crucial for determining the compound's suitability for different applications, including its formulation into drugs or its use in material science.
Chemical Properties Analysis
Chemical properties, including reactivity, stability, and interaction with other molecules, are determined by the molecular framework and functional groups of the benzothienopyrimidin derivatives. Understanding these properties is essential for predicting the behavior of these compounds in biological systems or chemical reactions.
References:
- Shi, T., Kaneko, L. K., Sandino, M., Busse, R., Zhang, M., Mason, D. J., Machulis, J., Ambrose, A. J., Zhang, D. D., & Chapman, E. (2018). One-Step Synthesis of Thieno[2,3-d]pyrimidin-4(3H)-ones via a Catalytic Four-Component Reaction of Ketones, Ethyl Cyanoacetate, S8 and Formamide. ACS Sustainable Chemistry & Engineering, 7(1), 1524-1528. Link.
Future Directions
properties
IUPAC Name |
N-(2-hydroxyethyl)-4-[(4-oxo-3-prop-2-enyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanylmethyl]benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25N3O3S2/c1-2-12-26-22(29)19-17-5-3-4-6-18(17)31-21(19)25-23(26)30-14-15-7-9-16(10-8-15)20(28)24-11-13-27/h2,7-10,27H,1,3-6,11-14H2,(H,24,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MAMZGGGCNXRZDQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN1C(=O)C2=C(N=C1SCC3=CC=C(C=C3)C(=O)NCCO)SC4=C2CCCC4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25N3O3S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
455.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.